Cas no 2172603-04-0 (5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172603-04-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6250299
• PubChem ID: 165601471
• Update Time: 2025-11-05

5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172603-04-0
• EN300-1594545

• Inchi： 1S/C9H15N3O2/c1-3-7(5-13)12-9(4-2)8(6-14)10-11-12/h6-7,13H,3-5H2,1-2H3
• InChI Key： NBSLSYQYCOPBEB-UHFFFAOYSA-N
• SMILES： OCC(CC)N1C(=C(C=O)N=N1)CC

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Additional information on 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Research Briefing on 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172603-04-0)

The compound 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172603-04-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. The presence of both a triazole ring and an aldehyde functional group in its structure makes it a valuable scaffold for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in click chemistry reactions, enabling the rapid assembly of diverse molecular architectures with potential biological activity.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde exhibit promising antimicrobial and anti-inflammatory properties. A recent publication in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent inhibitory activity against a range of bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

The compound's mechanism of action appears to involve multiple pathways, including interference with bacterial cell wall synthesis and modulation of inflammatory cytokines. Molecular docking studies have revealed that derivatives of 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde can effectively bind to key enzymatic targets, such as penicillin-binding proteins and cyclooxygenase-2 (COX-2), providing a structural basis for their observed biological activities.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes for the production of 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde. A study published in Organic Process Research & Development described an improved catalytic system that significantly enhances the yield and purity of this compound while reducing environmental impact. These process improvements are particularly important as they facilitate the scale-up production necessary for further pharmacological evaluation.

Looking forward, researchers are exploring the potential of 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde as a building block for the development of targeted therapies. Its structural flexibility allows for the incorporation of various pharmacophores, enabling the design of compounds with improved selectivity and reduced off-target effects. Current investigations are focusing on its application in oncology, with preliminary data suggesting activity against certain cancer cell lines.

In conclusion, 5-ethyl-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features, combined with demonstrated biological activities and improved synthetic accessibility, position it as a valuable tool for drug discovery efforts. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological properties for clinical development.